Cas no 899973-04-7 (1-(3,4-dichlorophenyl)-3-(4E)-3-(2-methoxyethyl)-2-oxo-1,2,3,4-tetrahydroquinazolin-4-ylideneurea)

• Product Name: 1-(3,4-dichlorophenyl)-3-(4E)-3-(2-methoxyethyl)-2-oxo-1,2,3,4-tetrahydroquinazolin-4-ylideneurea
• CAS No: 899973-04-7
• MF: C₁₈H₁₆Cl₂N₄O₃
• MW: 407.250641822815
• CID: 5490858
• Update Time: 2025-05-17

1-(3,4-dichlorophenyl)-3-(4E)-3-(2-methoxyethyl)-2-oxo-1,2,3,4-tetrahydroquinazolin-4-ylideneurea Chemical and Physical Properties

Names and Identifiers

• IEDUKEHWKHYBOU-XQNSMLJCSA-N
• 1-(3,4-dichlorophenyl)-3-(4E)-3-(2-methoxyethyl)-2-oxo-1,2,3,4-tetrahydroquinazolin-4-ylideneurea

• Inchi： 1S/C18H16Cl2N4O3/c1-27-9-8-24-16(12-4-2-3-5-15(12)22-18(24)26)23-17(25)21-11-6-7-13(19)14(20)10-11/h2-7,10H,8-9H2,1H3,(H2,21,23,25)
• InChI Key： JLSPXVDEVGAOOO-UHFFFAOYSA-N
• SMILES： N(C1=CC=C(Cl)C(Cl)=C1)C(NC1=C2C(=NC(=O)N1CCOC)C=CC=C2)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 1-(3,4-dichlorophenyl)-3-(4E)-3-(2-methoxyethyl)-2-oxo-1,2,3,4-tetrahydroquinazolin-4-ylideneurea

1-(3,4-Dichlorophenyl)-3-(4E)-3-(2-Methoxyethyl)-2-Oxo-1,2,3,4-Tetrahydroquinazolin-4-ylideneurea: A Comprehensive Overview

The compound with CAS No. 899973-04-7, known as 1-(3,4-dichlorophenyl)-3-(4E)-3-(2-methoxyethyl)-2-oxo-1,2,3,4-tetrahydroquinazolin-4-ylideneurea, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its role in drug discovery and development, particularly in the context of its antitumor properties and enzyme inhibitory effects.

The molecular structure of this compound is characterized by a quinazolinone backbone, which is a well-known scaffold in medicinal chemistry. The presence of a dichlorophenyl group at the 1-position and a methoxyethyl group at the 3-position introduces significant electronic and steric effects. These substituents not only enhance the molecule's stability but also contribute to its bioavailability and target specificity. The E-configured double bond in the quinazolinone ring further stabilizes the structure and plays a crucial role in its interaction with biological targets.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of this compound. Researchers have employed various strategies, including multi-component reactions and asymmetric catalysis, to optimize the production process. These methods not only improve yield but also reduce the environmental footprint of the synthesis. The compound's synthesis has been extensively studied, with particular emphasis on its scalability for industrial applications.

From a biological standpoint, this compound has demonstrated remarkable activity in preclinical models. Studies have shown that it exhibits potent antiproliferative effects against various cancer cell lines, making it a promising candidate for anticancer therapy. Additionally, it has been found to inhibit key enzymes involved in inflammatory pathways, suggesting its potential utility in treating inflammatory diseases. The compound's ability to modulate these pathways is attributed to its unique molecular interactions with target proteins.

The pharmacokinetic profile of this compound has also been thoroughly investigated. Research indicates that it possesses favorable absorption characteristics and moderate clearance rates, which are critical for its efficacy as a therapeutic agent. Furthermore, its metabolic stability has been evaluated using advanced analytical techniques such as LC-MS/MS, providing insights into its pharmacokinetic behavior in vivo.

In terms of applications, this compound holds immense potential in drug discovery pipelines. Its structural versatility allows for further modifications to enhance its potency and selectivity. Researchers are actively exploring analogs with varied substituents to identify lead compounds for specific therapeutic targets. The integration of computational chemistry tools such as QSAR modeling and molecular docking studies has significantly accelerated this process.

Looking ahead, the development of this compound into a clinical candidate requires addressing several challenges. These include optimizing its solubility profile and minimizing off-target effects. Collaborative efforts between academia and industry are essential to overcome these hurdles and advance this molecule toward clinical trials.

In conclusion, 1-(3,4-dichlorophenyl)-3-(4E)-3-(2-methoxyethyl)-2-oxo-1,2,3,4-tetrahydroquinazolin-4-ylideneurea represents a cutting-edge advancement in medicinal chemistry. Its unique structure, coupled with promising biological activities and scalable synthesis methods, positions it as a valuable asset in drug discovery research. Continued exploration into its therapeutic potential will undoubtedly pave the way for innovative treatments across various disease domains.